Cas no 2229453-88-5 (1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229453-88-5
• MF: C₉H₈Cl₂F₂N₂
• MW: 253.076026916504
• CID: 5790212
• PubChem ID: 165699477
• Update Time: 2025-10-21

1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropyl]methanamine
• 2229453-88-5
• EN300-1944127
• 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine

• Inchi： 1S/C9H8Cl2F2N2/c10-5-1-15-2-6(11)7(5)8(4-14)3-9(8,12)13/h1-2H,3-4,14H2
• InChI Key： VZBWWNVISMBKOO-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(CN)CC1(F)F)Cl

Computed Properties

• Exact Mass: 252.0032600g/mol
• Monoisotopic Mass: 252.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine

1-(3,5-Dichloropyridin-4-yl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2229453-88-5)

The compound 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229453-88-5) is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a pyridine ring substituted with chlorine atoms at the 3 and 5 positions, a cyclopropane ring with two fluorine atoms at the 2-position, and an amine group attached to the cyclopropane ring.

Recent studies have highlighted the importance of 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine in drug discovery. Its unique combination of a pyridine ring and a fluorinated cyclopropane moiety makes it an attractive candidate for designing bioactive molecules. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and infectious diseases. The fluorinated cyclopropane group is particularly interesting due to its ability to enhance drug stability and bioavailability.

The synthesis of 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the pyridine derivative and the subsequent coupling reaction with the fluorinated cyclopropane amine. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, which is crucial for its potential large-scale production.

In terms of applications, 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential inhibitor of key enzymes involved in disease pathways. Its ability to interact with biological targets through multiple binding modes makes it a versatile candidate for drug development. Additionally, its unique electronic properties make it a valuable component in materials science applications such as semiconductors and sensors.

Recent research has also focused on understanding the environmental impact of 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine. Studies have shown that it degrades under specific environmental conditions without leaving harmful residues. This finding is significant for its potential use in agricultural chemicals or industrial applications where environmental safety is a concern.

The future outlook for 1-(3,5-dichloropyridin-4-yl)-2,2-difluorocyclopropylmethanamine is bright. With ongoing research into its biological activity and chemical properties, it is expected to play an increasingly important role in drug discovery and materials science. Its unique structure provides a foundation for further modifications that could unlock new functionalities and applications.